Cas no 21332-68-3 (1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)-)

1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)- is a specialized heterocyclic compound featuring a phthalazinone core substituted with a methyl group at the 2-position and a 4-methylphenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework enhances stability, while the substituents offer tunable reactivity for further functionalization. The compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications.

1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)- structure

21332-68-3 structure

Product Name:1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)-

CAS No:21332-68-3

MF:C₁₆H₁₄N₂O

MW:250.295163631439

CID:1404566

PubChem ID:1229633

Update Time:2025-06-09

1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)-
- 2-Methyl-4-(p-tolyl)phthalazin-1(2H)-one
- 2-methyl-4-(4-methylphenyl)-1(2H)-phthalazinone
- 2-methyl-4-(4-methylphenyl)phthalazin-1(2H)-one
- SR-01000046329
- AN-829/14136005
- A911545
- AKOS001039248
- 21332-68-3
- Z48957721
- CCG-291091
- SCHEMBL8864677
- STK829730
- SR-01000046329-1
- 2-methyl-4-(4-methylphenyl)phthalazin-1-one
- Inchi： 1S/C16H14N2O/c1-11-7-9-12(10-8-11)15-13-5-3-4-6-14(13)16(19)18(2)17-15/h3-10H,1-2H3
- InChI Key： FKXWVWQGVLSXTP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1C

Computed Properties

Exact Mass: 250.11072
Monoisotopic Mass: 250.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67

1(2H)-Phthalazinone, 2-methyl-4-(4-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A733739-1g	2-Methyl-4-(p-tolyl)phthalazin-1(2H)-one	21332-68-3	97%	1g	$445.0	2025-02-25
Chemenu	CM514693-1g	2-Methyl-4-(p-tolyl)phthalazin-1(2H)-one	21332-68-3	97%	1g	$***	2023-03-30